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Compound of Interest

Compound Name: Liptracker-Green

Cat. No.: B12371360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of LysoTracker Green, a fluorescent

probe widely utilized for the selective staining and tracking of acidic organelles in live cells. We

will delve into its core principles, physicochemical properties, and detailed experimental

protocols for its application in cellular biology and drug development.

Core Principles and Mechanism of Action
LysoTracker Green DND-26 is a cell-permeant fluorophore designed to accumulate in acidic

compartments, primarily lysosomes. Its mechanism of action is predicated on its chemical

nature as a weak base linked to a fluorophore.[1][2] In the neutral pH of the cytoplasm (typically

around 7.2), the weakly basic amine group of LysoTracker Green is only partially protonated,

allowing the molecule to remain largely neutral and hydrophobic. This characteristic facilitates

its passive diffusion across the cell membrane.

Upon encountering an acidic organelle, such as a lysosome, where the pH is significantly lower

(pH 4.5-5.0), the amine group becomes fully protonated. This protonation imparts a positive

charge to the molecule, rendering it hydrophilic and membrane-impermeant.[3] Consequently,

LysoTracker Green is trapped and accumulates within these acidic vesicles, leading to a bright,

punctate fluorescent signal that delineates these organelles. It is important to note that while

highly selective for acidic organelles, LysoTracker probes are not specific to lysosomes and

may also accumulate in other acidic compartments like late endosomes.
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Physicochemical and Fluorescence Properties
The utility of LysoTracker Green as a fluorescent probe is defined by its specific spectral and

chemical characteristics. A summary of its key quantitative properties is provided in the table

below.

Property Value Reference

Excitation Maximum 504 nm

Emission Maximum 511 nm

Molecular Weight 398.69 g/mol

pKa Not Determined

Quantum Yield Not Publicly Available

Recommended Working

Concentration
50 - 75 nM

Optimal Incubation Time 15 - 30 minutes

Experimental Protocols
Live-Cell Imaging of Lysosomes with LysoTracker Green
This protocol outlines the steps for staining and visualizing acidic organelles in live cells using

fluorescence microscopy.

Materials:

LysoTracker Green DND-26 (1 mM stock solution in DMSO)

Live-cell imaging medium (e.g., phenol red-free DMEM)

Cells cultured on glass-bottom dishes or coverslips

Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP)

Procedure:
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Cell Preparation: Culture cells to the desired confluency on a suitable imaging vessel.

Reagent Preparation: Prepare a working solution of LysoTracker Green by diluting the 1 mM

stock solution in pre-warmed (37°C) live-cell imaging medium to a final concentration of 50-

75 nM. For a 1:20,000 dilution, a 50 nM working concentration is achieved.

Staining: Remove the culture medium from the cells and replace it with the LysoTracker

Green working solution.

Incubation: Incubate the cells for 15-30 minutes at 37°C in a humidified incubator with 5%

CO2. The optimal incubation time may vary depending on the cell type.

Imaging: Following incubation, the cells can be imaged directly in the staining solution. For

reduced background fluorescence, the staining solution can be replaced with fresh, pre-

warmed imaging medium before observation.

Microscopy: Visualize the stained cells using a fluorescence microscope equipped with a

filter set appropriate for the excitation and emission spectra of LysoTracker Green (excitation

~504 nm, emission ~511 nm).

Important Considerations:

LysoTracker Green is intended for live-cell imaging and its fluorescence is generally not well-

retained after fixation.

Prolonged incubation or high concentrations of the dye can potentially alter lysosomal pH

and induce cellular stress.

Flow Cytometry Analysis of Lysosomal Content
This protocol provides a method for quantifying changes in the lysosomal compartment of a cell

population using flow cytometry.

Materials:

LysoTracker Green DND-26 (1 mM stock solution in DMSO)

Cell culture medium
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Phosphate-buffered saline (PBS)

Flow cytometer

Procedure:

Cell Preparation: Harvest cells and prepare a single-cell suspension in culture medium.

Reagent Preparation: Prepare a working solution of LysoTracker Green in pre-warmed

(37°C) culture medium at a final concentration of 50-100 nM.

Staining: Add the LysoTracker Green working solution to the cell suspension.

Incubation: Incubate the cells for 15-30 minutes at 37°C, protected from light.

Washing: After incubation, wash the cells by adding an excess of PBS, centrifuging at a low

speed (e.g., 300 x g) for 5 minutes, and carefully removing the supernatant.

Resuspension: Resuspend the cell pellet in an appropriate volume of PBS for flow cytometry

analysis.

Flow Cytometry: Analyze the stained cells on a flow cytometer using the appropriate laser

(e.g., 488 nm) and emission filter for green fluorescence. Gate on the live cell population to

exclude debris and dead cells. The mean fluorescence intensity (MFI) of the population will

correlate with the overall lysosomal content.

Visualization of Key Processes
Mechanism of LysoTracker Green Accumulation
The following diagram illustrates the fundamental principle behind the selective accumulation of

LysoTracker Green in acidic organelles.
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Extracellular/Cytoplasm (pH ~7.2)

Lysosome (pH ~4.5-5.0)

LysoTracker Green
(Neutral, Membrane-Permeant)

LysoTracker Green-H+
(Charged, Membrane-Impermeant)

Diffusion & Protonation
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Caption: Mechanism of LysoTracker Green accumulation.

Experimental Workflow for Assessing Drug-Induced
Lysosomotropism
This workflow outlines the key steps in evaluating the potential of a drug candidate to

accumulate in lysosomes using LysoTracker Green.
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Start: Culture Live Cells

Treat cells with drug candidate
at various concentrations and time points

Include untreated and
vehicle-only controls

Stain all cell populations
with LysoTracker Green

Acquire images via
fluorescence microscopy

Analyze cells by
flow cytometry

Quantify puncta intensity
and co-localization (if applicable)

Measure Mean Fluorescence
Intensity (MFI)

Conclusion: Assess dose- and
time-dependent lysosomal accumulation

Click to download full resolution via product page

Caption: Workflow for drug-induced lysosomotropism assessment.

Co-localization Study with Lysosomal Markers
To confirm that the LysoTracker Green signal originates from lysosomes, co-staining with a

specific lysosomal marker, such as LAMP1 (Lysosomal-associated membrane protein 1), is

recommended.
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Start: Culture Live Cells

Stain with LysoTracker Green
(live-cell staining)

Fix cells with paraformaldehyde

Permeabilize cells
(e.g., with Triton X-100)

Block with serum or BSA

Incubate with primary antibody
(e.g., anti-LAMP1)

Incubate with fluorescently-labeled
secondary antibody (e.g., red fluorescent)

Acquire multi-channel
fluorescence images

Analyze for co-localization
(e.g., Pearson's correlation)

Conclusion: Confirm LysoTracker Green
localizes to LAMP1-positive compartments

Click to download full resolution via product page

Caption: Workflow for co-localization of LysoTracker Green and LAMP1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [LysoTracker Green: An In-depth Technical Guide to its
Fluorescence and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371360#understanding-liptracker-green-
fluorescence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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